![molecular formula C16H21N3O5 B3733600 diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate](/img/structure/B3733600.png)
diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate
Overview
Description
Diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate (DMBM) is a chemical compound that has been extensively researched for its potential therapeutic applications. DMBM is a hydrazone derivative of malonic acid and has shown promising results in various scientific research studies.
Mechanism of Action
The mechanism of action of diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to inhibit the growth of various cancer cells, including breast cancer, colon cancer, and lung cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This compound has also been shown to have low toxicity in vitro. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which may limit its bioavailability.
Future Directions
There are several future directions for research on diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate. One potential direction is to investigate the use of this compound as a drug delivery system for various drugs. Another direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as inflammatory bowel disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of medicine.
Scientific Research Applications
Diethyl {amino[2-(4-methoxybenzylidene)hydrazino]methylene}malonate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, anti-oxidant, and anti-bacterial properties. This compound has also been investigated for its potential as a drug delivery system for various drugs.
properties
IUPAC Name |
ethyl (E)-3-ethoxy-3-hydroxy-2-[(E)-N'-[(E)-(4-methoxyphenyl)methylideneamino]carbamimidoyl]prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5/c1-4-23-15(20)13(16(21)24-5-2)14(17)19-18-10-11-6-8-12(22-3)9-7-11/h6-10,20H,4-5H2,1-3H3,(H2,17,19)/b15-13+,18-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRDWRQNIDVBPH-CILQZRDCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C(C(=NN=CC1=CC=C(C=C1)OC)N)C(=O)OCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C(\C(=N/N=C/C1=CC=C(C=C1)OC)\N)/C(=O)OCC)/O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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